Cas no 2660256-22-2 (trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid)

Trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid is a protected azetidine derivative widely used in pharmaceutical and organic synthesis. Its key advantages include the presence of a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The methyl substitution at the 2-position and carboxylic acid functionality at the 3-position make it a versatile chiral building block for constructing complex molecules, particularly in peptidomimetics and constrained scaffolds. The rigid azetidine ring contributes to conformational restriction, improving binding affinity in drug design. This compound is typically employed in medicinal chemistry for its synthetic flexibility and compatibility with standard coupling reagents. High purity and well-defined stereochemistry ensure reliable performance in research applications.
trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid structure
2660256-22-2 structure
Product Name:trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid
CAS No:2660256-22-2
MF:C10H17NO4
MW:215.2463
MDL:MFCD31705177
CID:5095905
PubChem ID:135394578
Update Time:2026-03-02

trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Azetidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester, (2R,3S)-rel-
    • 1-[(tert-butoxy)carbonyl]-2-methylazetidine-3-carboxylic acid
    • 1-[(tert-butoxy)carbonyl]-2-methylazetidine-3-carboxylicacid
    • trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid
    • PB48108
    • SB14031
    • 1-Boc-2-methylazetidine-3-carboxylic acid
    • P17195
    • 1-[(t-Butoxy)carbonyl]-2-methylazetidine-3-carboxylic acid
    • 2660256-22-2
    • 2231663-77-5
    • SCHEMBL23593386
    • (2R,3S)-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid
    • PS-20939
    • (2R,3S)-1-(TERT-BUTOXYCARBONYL)-2-METHYLAZETIDINE-3-CARBOXYLIC ACID
    • F71058
    • P19627
    • Rel-1-(1,1-DiMethylEthyl) (2R,3S)-2-Methyl-1,3-azEtiDineDicarboxylate
    • (2R,3S)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
    • (2R,3S)-1-Boc-2-methyl-azetidine-3-carboxylic acid
    • trans-(2R,3S)-1-(tert-butoxycarbonyl)-2-methylazetidine-3-carboxylic acid
    • MDL: MFCD31705177
    • Inchi: 1S/C10H17NO4/c1-6-7(8(12)13)5-11(6)9(14)15-10(2,3)4/h6-7H,5H2,1-4H3,(H,12,13)
    • InChI Key: GLXXUWWAQCAPNM-UHFFFAOYSA-N
    • SMILES: O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])(C(=O)O[H])C1([H])C([H])([H])[H])=O

Computed Properties

  • Exact Mass: 215.11575802g/mol
  • Monoisotopic Mass: 215.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.8

trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid Pricemore >>

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